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Compound of Interest

Compound Name: 1-(1H-Indol-4-yl)ethanone

Cat. No.: B1316511

A Note on Nomenclature: Initial searches for "4-acetylindole” yielded limited and often conflated
results with the more extensively documented compound, "4-acetoxyindole.” This guide will
focus on the physical and chemical properties of 4-acetoxyindole, a significant compound in
synthetic and medicinal chemistry. It is plausible that "4-acetylindole" is a less common isomer
or that the nomenclature is used interchangeably in some contexts, leading to ambiguity in
available literature. This whitepaper aims to provide a clear and data-driven overview of 4-
acetoxyindole for researchers, scientists, and drug development professionals.

Core Physical and Chemical Properties of 4-
Acetoxyindole

4-Acetoxyindole (CAS RN: 5585-96-6) is a solid, off-white to beige crystalline powder.[1][2] Its
core structure consists of an indole ring substituted with an acetoxy group at the fourth position.
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Property Value Source(s)
Molecular Formula C10HoNO:2 [1112][3]
Molecular Weight 175.18 g/mol [11[415]
Melting Point 91-102°C [1][2][6]

Boiling Point (Predicted)

339.1+15.0°C

[1]

Solubility

Slightly soluble in Chloroform,
DMSO, and Methanol

[1]

Appearance

Off-white to beige solid

[1](2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-acetoxyindole.

Spectroscopy Data Highlights Source(s)
Spectra available, though
specific peak assignments
IH NMR P ] P g ) [4]
require further analysis of raw
data.
Spectra available for detailed
13C NMR [7]

structural elucidation.

Infrared (IR)

ATR-IR spectra have been
recorded.

[4]

Mass Spectrometry (MS)

GC-MS data is available,
providing fragmentation
patterns for structural

confirmation.

[4]

Chemical Reactivity and Applications

4-Acetoxyindole is a versatile intermediate in organic synthesis, primarily owing to the reactivity

of its indole nucleus and the ester functionality. The strong carbonyl groups make it reactive
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towards various functional groups, which is instrumental in the synthesis of heterocyclic
compounds like other indoles and isoquinolines.[1]

Its applications are notable in the pharmaceutical and agrochemical industries.[2][5] It serves
as a key starting material for the synthesis of more complex molecules, including:

e Anti-HIV agents: Used in the preparation of 4-oxoquinolines which have shown anti-HIV
activity.[8]

e Prostanoid EP3 receptor antagonists: These have potential as novel antiplatelet agents.

e Psilocybin and its analogs: Important for neurological research and potential therapeutic
applications.

Furthermore, its distinct properties are being explored in the development of dyes, pigments,
and organic electronics.[2]

Experimental Protocols
Synthesis of 4-Acetoxyindole from 4-Hydroxyindole

A common method for the synthesis of 4-acetoxyindole involves the acetylation of 4-
hydroxyindole.[3]

Materials:

 4-Hydroxyindole

e Dichloromethane (DCM)

e Pyridine

e Acetic anhydride

e 20% aqueous citric acid solution

o Saturated sodium bicarbonate (NaHCOs) solution

e Magnesium sulfate (MgSOa)
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e Heptane

Procedure:

o Charge a reaction vessel with 4-hydroxyindole under a nitrogen atmosphere.

o Add DCM (6 volumes based on the 4-hydroxyindole charge) and cool the mixture to 0-5°C.
e Add pyridine (1.2 equivalents) dropwise, maintaining the temperature at 0-5°C.

¢ Add acetic anhydride (1.1 equivalents) dropwise at 0-5°C.

 Allow the reaction to warm to 20-25°C and stir for 3 hours.

e Monitor the reaction for completion.

e Wash the reaction mixture three times with a 20% aqueous citric acid solution and once with
saturated NaHCO:s.

e Dry the DCM solution over MgSOa and filter.

e Concentrate the DCM solution to half its volume by distillation.

o Add heptane (6 volumes) and continue distillation to precipitate the product.
e Cool the mixture to 15-25°C and collect the solid product by filtration.

e Wash the solid with heptane and dry under a vacuum at 60°C overnight.[3]
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Caption: Synthesis workflow for 4-Acetoxyindole.

Biological Activity and Signaling Pathways

While 4-acetoxyindole itself is primarily a synthetic intermediate, its derivatives and the broader
class of indole-containing compounds exhibit a vast range of biological activities.[9][10][11] The
indole scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural
products and pharmaceuticals. It is known to interact with a variety of biological targets, often
mimicking the amino acid tryptophan.

Derivatives of 4-acetoxyindole are being investigated for their interaction with serotonin
receptors, highlighting their potential in treating neurological disorders.[2] The development of
compounds from 4-acetoxyindole that act as inhibitors of HIV-1 attachment and as antiplatelet
agents underscores the therapeutic potential stemming from this core structure.[8]

Further research into the metabolism and biological interactions of 4-acetoxyindole and its
derivatives will be crucial in elucidating specific signaling pathways and mechanisms of action.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1316511?utm_src=pdf-body-img
https://www.researchgate.net/publication/216047754_3-Acetylindoles_Synthesis_Reactions_and_Biological_Activities
https://www.researchgate.net/publication/365892260_Recent_advancements_on_biological_activity_of_indole_and_their_derivatives_A_review
https://rjpn.org/ijcspub/papers/IJCSP22D1013.pdf
https://www.chemimpex.com/products/21186
https://www.goldbio.com/products/4-acetoxyindole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Synthesis

Bioactive Derivatives

Antiplatelet Agents Neurologically Active Compounds

RN AR AT I (Prostanoid EP3 Antagonists) (e.g., Psilocybin Analogs)

Drug Development & Research

Click to download full resolution via product page

Caption: Role of 4-acetoxyindole in drug development.

Conclusion

4-Acetoxyindole is a valuable and versatile chemical intermediate with significant applications
in the synthesis of pharmaceuticals and other functional materials. Its well-defined physical and
chemical properties, along with established synthetic routes, make it a reliable building block
for researchers and drug development professionals. While the biological activity of 4-
acetoxyindole itself is not extensively documented, it serves as a crucial precursor to a wide
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range of bioactive molecules, underscoring its importance in the ongoing quest for novel
therapeutics. Further investigation into its derivatives is likely to uncover new and valuable
applications in medicine and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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